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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemicals like Nervonyl Methane Sulfonate (CAS RN: 51040-60-9) is

a cornerstone of laboratory safety and regulatory compliance. This guide provides a

comprehensive, step-by-step framework for the safe disposal of this compound, ensuring the

protection of personnel and the environment. While a specific Safety Data Sheet (SDS) for

Nervonyl Methane Sulfonate is not readily available, this document synthesizes information

from related methanesulfonate compounds to establish a robust and cautious operational plan.

I. Chemical and Physical Properties
Nervonyl Methane Sulfonate, also known as (Z)-15-Tetracosen-1-ol methanesulfonate, is a

long-chain alkyl methanesulfonate.[1] Understanding its fundamental properties is critical for

safe handling. The table below summarizes key data points, primarily drawing from information

on related methanesulfonate esters due to the absence of a dedicated SDS for the nervonyl

variant.
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Property Data Source

CAS Number 51040-60-9 [1][2]

Molecular Formula C₂₅H₅₀O₃S [1][2]

Molecular Weight 430.73 g/mol [1][2]

Purity >99% [1][2]

Storage Freezer [1]

II. Hazard Assessment and Incompatibility
Methanesulfonate esters are known to be alkylating agents, a class of compounds that can be

genotoxic and carcinogenic.[3][4] Methyl methanesulfonate (MMS), a related compound, is

considered a human carcinogen and is known to be incompatible with strong oxidizing agents,

strong acids, and strong bases.[5][6][7] When heated to decomposition, it can emit toxic fumes

of carbon monoxide, carbon dioxide, and sulfur oxides.[6] Given these characteristics, it is

prudent to handle Nervonyl Methane Sulfonate with a high degree of caution.

Key Hazards of Related Methanesulfonates:

Toxic if swallowed.

Causes skin and serious eye irritation.[8]

May cause an allergic skin reaction.

May cause genetic defects and is suspected of causing cancer.[3]

III. Personal Protective Equipment (PPE)
Given the potential hazards, stringent adherence to PPE protocols is mandatory.

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.
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Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill,

chemical-resistant clothing should be worn.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.

IV. Spill Management Protocol
In the event of a spill, immediate and decisive action is crucial to mitigate exposure and

contamination.

Evacuate and Isolate: Immediately clear the area of all personnel. For a significant spill,

isolate the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material such as sand, earth, or

vermiculite to contain the substance.[9]

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a suitable, labeled container for hazardous waste disposal.[9]

Decontamination: Wash the spill area thoroughly with soap and water.[6]

Waste Disposal: The collected waste must be sealed in a labeled container and disposed of

as hazardous waste in accordance with local, state, and federal regulations.[9]

V. Step-by-Step Disposal Procedure
The disposal of Nervonyl Methane Sulfonate must be conducted as a planned procedure, not

as a routine afterthought. The following protocol is based on best practices for handling

alkylating agents.

Waste Segregation:

Do not mix Nervonyl Methane Sulfonate waste with other chemical waste streams

unless compatibility has been confirmed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://datasheets.scbt.com/sc-250376.pdf
https://datasheets.scbt.com/sc-250376.pdf
https://cameochemicals.noaa.gov/chemical/20665
https://datasheets.scbt.com/sc-250376.pdf
https://www.benchchem.com/product/b15600796?utm_src=pdf-body
https://www.benchchem.com/product/b15600796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all waste, including empty containers, contaminated labware, and spill cleanup

materials, in a designated, clearly labeled, and sealed hazardous waste container.

Chemical Inactivation (Recommended for liquid waste):

Studies on similar, more volatile alkylating agents like methyl methanesulfonate (MMS)

and ethyl methanesulfonate (EMS) have shown that treatment with a 1 M solution of

sodium thiosulfate (Na₂S₂O₃) is an effective method for their destruction, resulting in non-

mutagenic products.[10]

Experimental Protocol for Inactivation:

1. Prepare a 1 M solution of sodium thiosulfate.

2. Under a certified chemical fume hood, slowly and with stirring, add the Nervonyl
Methane Sulfonate waste to the sodium thiosulfate solution. A significant excess of the

thiosulfate solution is recommended.

3. Allow the reaction to proceed for a sufficient time to ensure complete degradation. For

smaller, related methanesulfonates, this is on the order of minutes, but a longer reaction

time should be allocated for the less reactive, long-chain Nervonyl Methane Sulfonate.

[10]

4. After inactivation, the resulting solution should still be treated as hazardous waste and

disposed of through an approved chemical waste management service.

Final Disposal:

All waste containing Nervonyl Methane Sulfonate, whether chemically treated or not,

must be disposed of through a licensed hazardous waste disposal company.

Ensure that the waste is correctly classified, labeled, and manifested according to all

applicable local, state, and federal regulations.[9]

Never discharge Nervonyl Methane Sulfonate or its treated solutions into the sanitary

sewer system.
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VI. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Nervonyl Methane Sulfonate.
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Nervonyl Methane Sulfonate Disposal Workflow

Preparation and Handling

Waste Characterization and Segregation

Treatment and Containment

Final Disposal

Start: Nervonyl Methane Sulfonate Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Determine Waste Type

Solid Waste
(Contaminated Labware, Spill Debris)

Solid

Liquid Waste
(Unused Reagent, Solutions)

Liquid

Place in Labeled, Sealed
Hazardous Waste Container

Inactivate with 1M Sodium Thiosulfate
(Recommended)

Arrange for Pickup by
Licensed Hazardous Waste Disposal Service

Place in Labeled, Sealed
Hazardous Waste Container

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Nervonyl Methane Sulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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